Cas no 1546268-45-4 (5-(2-fluoro-3-methoxyphenyl)-2-methylaniline)

• Product Name: 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline
• CAS No: 1546268-45-4
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 6138132
• PubChem ID: 82811287
• Update Time: 2025-10-18

5-(2-fluoro-3-methoxyphenyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline
• EN300-1586125
• A1-44206
• 2'-Fluoro-3'-methoxy-4-methyl-[1,1'-biphenyl]-3-amine
• 1546268-45-4
• AKOS021129732

• Inchi： 1S/C14H14FNO/c1-9-6-7-10(8-12(9)16)11-4-3-5-13(17-2)14(11)15/h3-8H,16H2,1-2H3
• InChI Key： QGMBLUXGJRVEQF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C)=C(C=1)N)OC

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline

5-(2-Fluoro-3-methoxyphenyl)-2-methylaniline: An Overview of CAS No. 1546268-45-4

5-(2-Fluoro-3-methoxyphenyl)-2-methylaniline (CAS No. 1546268-45-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated and methoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline consists of an aniline core with a substituted phenyl ring. The presence of the fluorine atom and the methoxy group imparts specific physicochemical properties to the molecule, such as enhanced lipophilicity and altered electronic distribution. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive target for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline. One of the key areas of interest is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. Studies have shown that 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline exhibits potent SSRI activity, suggesting its potential as a novel antidepressant agent.

Beyond its SSRI properties, 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline have also been extensively studied. Its high lipophilicity facilitates efficient absorption through biological membranes, leading to good oral bioavailability. Additionally, the compound exhibits favorable metabolic stability, which is essential for maintaining therapeutic concentrations in the body over extended periods. These characteristics make it suitable for long-term administration in clinical settings.

In preclinical studies, 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline has demonstrated excellent safety profiles. Toxicity assessments in animal models have shown minimal adverse effects at therapeutic doses, further supporting its potential for clinical translation. However, ongoing research is necessary to fully elucidate its long-term safety and efficacy in human subjects.

The synthetic route for producing 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline involves several well-established chemical transformations. The synthesis typically begins with the formation of a substituted aniline derivative, followed by subsequent functional group manipulations to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making large-scale production feasible for commercial applications.

In conclusion, 5-(2-fluoro-3-methoxyphenyl)-2-methylaniline (CAS No. 1546268-45-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an SSRI and anti-inflammatory agent makes it a valuable candidate for further development in pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in various medical fields.